(4-methoxybenzyl)[(3-methyl-2-thienyl)methyl]amine hydrochloride

• IUPAC Name: 1-(4-methoxyphenyl)-N-[(3-methylthiophen-2-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C14H17NOS.ClH/c1-11-7-8-17-14(11)10-15-9-12-3-5-13(16-2)6-4-12;/h3-8,15H,9-10H2,1-2H3;1H
• InChI Key: JTGGJCMSHSKKHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CNCC2=CC=C(C=C2)OC.Cl
• Molecular Formula: C14H18ClNOS
• Molecular Weight: 283.8 g/mol

Description

(4-methoxybenzyl)[(3-methyl-2-thienyl)methyl]amine hydrochloride, also known as MTA, is a chemical compound that has been of great interest to researchers due to its potential therapeutic applications. MTA is a member of the phenethylamine family of compounds and is structurally similar to other psychoactive substances such as amphetamines and phenethylamines.

Mechanism of Action

(4-methoxybenzyl)[(3-methyl-2-thienyl)methyl]amine hydrochloride acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). This means that it blocks the reuptake of these neurotransmitters, leading to an increase in their availability in the brain. This mechanism of action is different from other SSRIs and DRIs, making this compound a unique compound with potential therapeutic applications.
Biochemical and Physiological Effects:
Research has shown that this compound has a number of biochemical and physiological effects, including an increase in the levels of serotonin and dopamine in the brain. This increase in neurotransmitter levels has been associated with improvements in mood and a reduction in symptoms of depression. This compound has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

(4-methoxybenzyl)[(3-methyl-2-thienyl)methyl]amine hydrochloride has several advantages for use in lab experiments, including its unique mechanism of action and its potential therapeutic applications. However, there are also limitations to its use, including its potential for abuse and the need for further research to fully understand its safety and efficacy.

Future Directions

There are several potential future directions for research on (4-methoxybenzyl)[(3-methyl-2-thienyl)methyl]amine hydrochloride, including further studies on its mechanism of action and its potential therapeutic applications. Additionally, research could focus on the development of new compounds based on this compound that have improved safety and efficacy profiles. Overall, this compound is a promising compound with potential applications in the field of neuroscience and psychiatry.

Scientific Research Applications

(4-methoxybenzyl)[(3-methyl-2-thienyl)methyl]amine hydrochloride has been studied for its potential therapeutic applications, including its use as an antidepressant and as a treatment for Parkinson's disease. Research has shown that this compound has a unique mechanism of action that differs from other psychoactive substances, making it a promising candidate for further study.